2-Chloro-3-ethyl-4-fluorobenzonitrile

• Molecular Formula: C9H7ClFN
• Molecular Weight: 183.61 g/mol
• IUPAC Name: 2-chloro-3-ethyl-4-fluorobenzonitrile
• InChI: InChI=1S/C9H7ClFN/c1-2-7-8(11)4-3-6(5-12)9(7)10/h3-4H,2H2,1H3
• InChI Key: LTFMOMPVVZUGDS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1Cl)C#N)F

Description

2-Chloro-3-ethyl-4-fluorobenzonitrile is a useful research compound. Its molecular formula is C9H7ClFN and its molecular weight is 183.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound is prepared by essentially following the procedure described in Preparation 1, using 2-chloro-4-fluoro-benzonitrile (12.2 g, 78.4 mmol), and iodoethane (18.4 g, 9.43 mL, 118 mmol). The crude product is purified on silica gel using 15-50% dichloromethane/hexanes to give the title compound as shiny white crystals (4.06 g, 28%). 1H-NMR (400 MHz, CDCl3) δ 7.54 (dd, J=5.6, 8.6 Hz, 1H), 7.07 (t, J=8.6 Hz, 1H), 2.85 (qd, J=7.5, 2.3 Hz, 2H), 1.19 (t, J=7.5 Hz, 3H).